Cas no 72834-31-2 (2-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride
• CAS No: 72834-31-2
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 1075742
• PubChem ID: 56830286
• Update Time: 2025-05-24

2-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Chlorophenoxy)ethyl]piperidine hydrochloride
• (2-((1-Oxohexadecyl)amino)ethoxy)acetic acid
• 2-(2-palmitamidoethoxy)acetic acid
• 2-(2-p-Chlorophenoxyethyl)-piperidine, hydrochloride
• AC1MI58B
• AG-G-51500
• CTK2F7781
• EINECS 266-438-1
• 2-[2-(4-Chlorophenoxy)ethyl]piperidinehydrochloride
• AKOS015845769
• 72834-31-2
• 2-(2-(4-Chlorophenoxy)ethyl)piperidinehydrochloride
• 2-[2-(4-chlorophenoxy)ethyl]piperidine;hydrochloride
• 2-(2-(4-Chlorophenoxy)ethyl)piperidine hydrochloride
• 2-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560492
• Inchi： 1S/C13H18ClNO.ClH/c14-11-4-6-13(7-5-11)16-10-8-12-3-1-2-9-15-12;/h4-7,12,15H,1-3,8-10H2;1H
• InChI Key： MPFUEIHBNWCJFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 275.0843696g/mol
• Monoisotopic Mass: 275.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride

Compound 72834-31-2: 2-(4-Chlorophenoxy)ethylpiperidine Hydrochloride

Compound 72834-31-2, also known as 2-(4-Chlorophenoxy)ethylpiperidine hydrochloride, is a chemical compound with a unique structure that combines a piperidine ring with a phenoxy group. This compound has been the subject of extensive research due to its potential applications in various fields, including pharmaceuticals and materials science. The CAS number 72834-31-2 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industrial applications.

The molecular structure of 2-(4-Chlorophenoxy)ethylpiperidine hydrochloride consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. Attached to the nitrogen is an ethyl group that is further substituted with a phenoxy group. The phenoxy group itself contains a chlorine atom at the para position, making it a chlorophenoxy derivative. This substitution pattern significantly influences the compound's chemical properties, such as its solubility, reactivity, and stability.

Recent studies have highlighted the importance of understanding the synthesis and characterization of compound 72834-31-2. Researchers have explored various synthetic pathways to optimize the production of this compound, focusing on improving yield and reducing costs. One notable approach involves the nucleophilic substitution reaction between piperidine and a suitable phenoxy derivative. This method has been shown to be efficient under specific reaction conditions, such as elevated temperatures or the use of polar aprotic solvents.

The physical properties of compound 72834-31-2 are critical for its potential applications. For instance, its melting point and boiling point are essential parameters for determining its suitability in different industrial processes. Recent research has provided precise values for these properties, which are now widely accepted in the scientific community. Additionally, the compound's solubility in various solvents has been investigated, revealing its ability to dissolve in polar solvents such as water and ethanol but showing limited solubility in non-polar solvents like hexane.

In terms of biological activity, compound 72834-31-2 has demonstrated potential as a bioactive molecule. Studies have shown that it exhibits moderate activity against certain enzymes and cellular targets, making it a candidate for further exploration in drug discovery programs. Researchers have also investigated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

The application of computational chemistry techniques has significantly advanced our understanding of compound 72834-31-2. Molecular modeling studies have provided insights into its three-dimensional structure, electronic properties, and interaction with biological targets. These studies have been complemented by experimental data from spectroscopic analyses, such as NMR and IR spectroscopy, which confirm the theoretical predictions.

In conclusion, compound 72834-31-2, or 2-(4-Chlorophenoxy)ethylpiperidine hydrochloride, is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it an interesting subject for both fundamental research and applied studies. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.